AMG8163

• Molecular Formula: C25H22F3N5O4S
• Molecular Weight: 545.5 g/mol
• InChI: InChI=1S/C25H22F3N5O4S/c1-13(34)31-22-33-21-18(6-5-7-19(21)38-22)36-20-11-16(29-12-30-20)15-9-8-14(25(26,27)28)10-17(15)32-23(35)37-24(2,3)4/h5-12H,1-4H3,(H,32,35)(H,31,33,34)
• InChIKey: JXKLZZJMXYNAFG-UHFFFAOYSA-N

AMG8163 Procurement Guide: Evidence-Based Selection

AMG8163 is an orally active, potent antagonist of the transient receptor potential vanilloid 1 (TRPV1) channel, a key polymodal detector of noxious stimuli validated as a pain target [1]. This small molecule (MW 545.53; CAS 659731-59-6) potently antagonizes capsaicin, proton, and heat activation of TRPV1 in vitro and blocks capsaicin-induced flinch in rats in vivo, while exhibiting a distinct pharmacokinetic profile relative to its closest in-class analogs AMG3731 and AMG1629 [1][2]. Its characterization serves as a case study in differentiating TRPV1 antagonists based on brain penetration, oral bioavailability, and potency against multiple activation modes rather than solely on target affinity [1][2].

1

Brain-penetrant TRPV1 antagonist enabling central vs. peripheral signaling studies

2

Reported multimodal blockade of capsaicin, proton, and heat activation modes

3

In vivo model-response assessment in capsaicin-induced acute pain models

• [1] Gavva NR, Bannon AW, Surapaneni S, et al. The Vanilloid Receptor TRPV1 Is Tonically Activated In Vivo and Involved in Body Temperature Regulation. J Neurosci. 2007; 27(13):3366-3374. View Source
• [2] Gavva NR, Bannon AW, Hovland DN, et al. Repeated Administration of Vanilloid Receptor TRPV1 Antagonists Attenuates Hyperthermia Elicited by TRPV1 Blockade. J Pharmacol Exp Ther. 2007; 323(1):128-37. View Source

Why AMG8163 Cannot Be Substituted

Despite sharing a common target, TRPV1 antagonists are not interchangeable due to substantial differences in their polypharmacology, pharmacokinetics, and central nervous system penetration, as demonstrated by a direct head-to-head comparison of three closely related compounds from the same Amgen program [1]. The selection of a specific analog like AMG8163 over AMG3731 or AMG1629 is not a matter of general 'TRPV1 blockade' but a strategic decision driven by the required experimental balance between peripheral restriction, oral exposure, and potency against distinct activation modalities, which directly impacts in vivo efficacy and the risk of on-target hyperthermia [1]. The quantitative evidence below proves that generic substitution would fundamentally alter experimental outcomes.

AMG8163 (Selected)

Class Analogs (e.g., AMG3731, AMG1629)

Brain-to-plasma ratio may support central target engagement studies

Peripherally restricted profiles may limit central TRPV1 investigation

Reported oral bioavailability may require higher dosing for systemic exposure

Higher oral bioavailability may simplify chronic dosing paradigms

Multimodal antagonism profile may achieve complete receptor blockade at lower concentrations

Weaker potency against pH/proton activation may leave signaling partially intact

• [1] Gavva NR, Bannon AW, Surapaneni S, et al. The Vanilloid Receptor TRPV1 Is Tonically Activated In Vivo and Involved in Body Temperature Regulation. J Neurosci. 2007; 27(13):3366-3374. View Source

AMG8163 Head-to-Head Comparator Evidence

Multimodal TRPV1 Antagonism vs. AMG3731

In a direct comparison within the same study, AMG8163 exhibits approximately 10-fold higher potency than AMG3731 in antagonizing capsaicin (IC50: 0.6 nM vs 5.8 nM), pH 5 (0.59 nM vs 6.6 nM), and heat activation (0.15 nM vs 4.8 nM) of rat TRPV1 [1]. Both compounds are >4000-fold selective against related TRP channels, but AMG3731's reduced potency against multiple activation modes would necessitate higher concentrations or doses to achieve equivalent target engagement, potentially compromising the therapeutic window [1].

Multimodal Antagonism

Head-to-head

Capsaicin IC50 0.6 nM vs 5.8 nM (AMG3731)

Supports multimodal TRPV1 blockade research

~10-fold difference; pH 5 and heat activation also superior

Evidence Dimension	IC50 against capsaicin activation of rat TRPV1
Target Compound Data	0.6 ± 0.3 nM
Comparator Or Baseline	AMG3731: 5.8 ± 5.2 nM
Quantified Difference	~9.7-fold less potent
Conditions	In vitro 45Ca2+ uptake assay using CHO cells stably expressing rat TRPV1 [1]

Why This Matters

Users requiring potent, complete antagonism of all TRPV1 activation modes at low concentrations should select AMG8163 over AMG3731, which shows markedly weaker blockade and may leave proton-mediated signaling partially intact.

• [1] Gavva NR, Bannon AW, Surapaneni S, et al. The Vanilloid Receptor TRPV1 Is Tonically Activated In Vivo and Involved in Body Temperature Regulation. J Neurosci. 2007; 27(13):3366-3374. (Table 2) View Source

Oral Bioavailability vs. AMG3731 and AMG1629

At a 5 mg/kg oral dose in rats, AMG8163 demonstrates the lowest oral bioavailability (%F) at 6%, compared to 16% for AMG3731 and 10.4% for AMG1629, resulting in a substantially lower plasma Cmax (62 ng/ml) and total exposure (AUC: 318 ng·h/ml) relative to its analogs [1]. This poor absorption profile means that achieving a specific plasma concentration requires a higher oral dose of AMG8163 than would be needed for AMG3731, despite AMG8163's superior potency, potentially complicating formulation and dosing regimens for chronic studies [1].

Oral Bioavailability

Head-to-head

Oral F% 6% vs 16% (AMG3731) and 10.4% (AMG1629)

Lower oral exposure may require adjusted in vivo dosing

2.7-fold lower than AMG3731; Cmax 62 ng/ml, AUC 318 ng·h/ml

Evidence Dimension	Oral bioavailability (%F) at 5 mg/kg
Target Compound Data	6%
Comparator Or Baseline	AMG3731: 16%; AMG1629: 10.4%
Quantified Difference	AMG8163 is 2.7-fold lower than AMG3731 and 1.7-fold lower than AMG1629
Conditions	Rat oral pharmacokinetic study at 5 mg/kg dose [1]

Why This Matters

For in vivo studies where sustained, high systemic exposure is critical, AMG3731 or AMG1629 may be more suitable; AMG8163 is selected when its other properties (e.g., brain penetration) outweigh the disadvantage of low oral absorption.

• [1] Gavva NR, Bannon AW, Surapaneni S, et al. The Vanilloid Receptor TRPV1 Is Tonically Activated In Vivo and Involved in Body Temperature Regulation. J Neurosci. 2007; 27(13):3366-3374. (Table 2) View Source

Brain Penetration Profile

AMG8163 is characterized as a brain-penetrant TRPV1 antagonist, exhibiting a brain-to-plasma concentration ratio of 0.58, which is substantially higher than that of its direct comparators AMG3731 (0.03-0.05) and AMG1629 (0.05), marking a key differentiation parameter [1]. The study explicitly designed AMG3731 and AMG1629 to be 'peripherally restricted molecules' by modifying their physicochemical properties, while AMG8163 retained the ability to cross the blood-brain barrier, making it a distinct chemical tool for investigating TRPV1's central versus peripheral roles [1].

Brain Penetration

Head-to-head

Brain-to-plasma ratio 0.58 vs 0.03–0.05 (AMG3731)

Enables CNS TRPV1 target engagement studies

Approximately 12- to 19-fold higher

Evidence Dimension	Brain-to-plasma concentration ratio in rats
Target Compound Data	0.58 (brain/plasma)
Comparator Or Baseline	AMG3731: 0.03-0.05; AMG1629: ~0.05
Quantified Difference	Approximately 11.6- to 19.3-fold higher relative to AMG3731
Conditions	Measured post-oral dosing in the capsaicin-induced flinch model [1]

Why This Matters

If a study aims to investigate central mechanisms of TRPV1 in pain or thermoregulation, AMG8163 is the only suitable choice among these three analogs. Conversely, if peripheral restriction is desired to minimize CNS-mediated side effects, AMG3731 or AMG1629 are the appropriate alternatives.

• [1] Gavva NR, Bannon AW, Surapaneni S, et al. The Vanilloid Receptor TRPV1 Is Tonically Activated In Vivo and Involved in Body Temperature Regulation. J Neurosci. 2007; 27(13):3366-3374. (Table 2) View Source

Capsaicin Flinch Model Efficacy

Orally administered AMG8163 achieves 100% inhibition of capsaicin-induced flinch behavior in rats at a dose of 3 mg/kg. Direct comparators in the same study demonstrated the same maximal effect but at different doses: AMG1629 was more potent (100% inhibition at 1 mg/kg), while AMG3731 was less potent, requiring 10 mg/kg for complete blockade and achieving only 88% inhibition at 3 mg/kg [1]. This demonstrates that AMG8163 occupies a middle ground in terms of in vivo potency, combining complete efficacy with a brain-penetrant profile not shared by the other analogs [1].

Capsaicin Flinch Model

Head-to-head

100% inhibition at 3 mg/kg vs 88% (AMG3731) at same dose

Achieves complete in vivo efficacy at intermediate dose

AMG1629 required 1 mg/kg for equivalent effect; AMG3731 needed 10 mg/kg

Evidence Dimension	Inhibition of capsaicin-induced paw flinching in rats
Target Compound Data	100% at 3 mg/kg (oral)
Comparator Or Baseline	AMG3731: 88% at 3 mg/kg, 100% at 10 mg/kg; AMG1629: 100% at 1 mg/kg
Quantified Difference	AMG8163 is fully efficacious at a dose where AMG3731 is sub-maximal; requires 3-fold higher dose than AMG1629 for equivalent effect
Conditions	Intraplantar capsaicin injection in rats; oral administration of antagonist 1 hour prior [1]

Why This Matters

This establishes AMG8163 as an effective tool for acute pain studies where complete TRPV1 blockade is needed, with a dosing requirement that balances its poor oral bioavailability and high brain penetration.

• [1] Gavva NR, Bannon AW, Surapaneni S, et al. The Vanilloid Receptor TRPV1 Is Tonically Activated In Vivo and Involved in Body Temperature Regulation. J Neurosci. 2007; 27(13):3366-3374. (Table 2) View Source

Hyperthermia Liability and Repeated Dosing

AMG8163, like its close structural analog AMG 517, causes a transient 1–1.5°C increase in body temperature in rats within 30–60 minutes of administration, a class effect shared by all evaluated TRPV1 antagonists and not separable from target engagement [1][2]. Importantly, repeated administration of TRPV1 antagonists (including AMG 517 and AMG8163) was shown to attenuate the hyperthermic response over time, while analgesic efficacy in the capsaicin-induced flinch model was maintained, suggesting a potential strategy for managing this on-target toxicity during chronic dosing paradigms [2].

Hyperthermia Liability

Class-level

1–1.5°C increase post-dose; shared class effect

On-target hyperthermic response may require repeated-dosing design

Attenuated with repeated administration while efficacy maintained

Evidence Dimension	Hyperthermia induction in rats
Target Compound Data	1–1.5°C increase within 30-60 min post-dose
Comparator Or Baseline	AMG 517 (and other TRPV1 antagonists): similar hyperthermic response noted across chemotypes in multiple species
Quantified Difference	All tested TRPV1 antagonists produced a 0.5–1.5°C hyperthermic response; AMG8163 falls at the upper end of this range
Conditions	Rat model; single-dose i.v. or p.o. administration [1][2]

Why This Matters

When procuring AMG8163 for in vivo studies, users must incorporate a repeated-dosing design if hyperthermia is a confound; selection of a peripherally restricted analog may mitigate this concern, but hyperthermia is not abrogated by peripheral restriction alone.

• [1] Gavva NR, Bannon AW, Surapaneni S, et al. The Vanilloid Receptor TRPV1 Is Tonically Activated In Vivo and Involved in Body Temperature Regulation. J Neurosci. 2007; 27(13):3366-3374. View Source
• [2] Gavva NR, Bannon AW, Hovland DN, et al. Repeated Administration of Vanilloid Receptor TRPV1 Antagonists Attenuates Hyperthermia Elicited by TRPV1 Blockade. J Pharmacol Exp Ther. 2007; 323(1):128-37. View Source

AMG8163 Optimal Research Applications

Central vs. Peripheral TRPV1 in Pain

With a brain-to-plasma ratio of 0.58, AMG8163 is uniquely suited among the Amgen TRPV1 antagonist series to probe the contribution of central TRPV1 channels to pain processing. Unlike the peripherally restricted alternatives AMG3731 (brain/plasma ≈ 0.03–0.05) and AMG1629 (brain/plasma ≈ 0.05), AMG8163 achieves substantial CNS concentrations. This property enables experimental designs that require simultaneous blockade of both central and peripheral TRPV1, providing a pharmacological tool to differentiate spinal/supraspinal mechanisms from purely peripheral ones, provided its potent IC50 values (<1 nM for all activation modes) ensures full target coverage at the administered dose [1].

Benchmark for Next-Generation TRPV1 Antagonists

AMG8163 serves as a well-characterized benchmark compound for screening and profiling novel TRPV1 antagonists in preclinical research. Its multimodal antagonism profile (Capsaicin IC50: 0.6 nM; pH 5: 0.59 nM; Heat: 0.15 nM) and quantified pharmacokinetic properties (F%: 6; Cmax: 62 ng/ml; AUC: 318 ng·h/ml) provide a robust baseline for evaluating new chemical entities [1]. Candidates can be directly compared to determine improvements in oral bioavailability or a reduction in brain penetration while retaining the high potency demonstrated by AMG8163, making it an essential procurement item for a TRPV1-focused drug discovery screening panel [1].

Hyperthermia Mitigation Modeling

For research on on-target toxicities of TRPV1 antagonism, particularly the transient hyperthermia of 1–1.5°C observed with AMG8163, this compound is a valuable tool. When paired with the established paradigm of repeated administration that attenuates hyperthermia while preserving analgesic efficacy, AMG8163 allows for the direct experimental investigation of tachyphylaxis to thermoregulatory side effects versus sustained pain relief [1][2]. This is critical for programs aiming to understand the therapeutic window of brain-penetrant TRPV1 antagonists and to validate combination treatments (e.g., with antipyretics like acetaminophen) [2].

Application

Selection Property

Validation Focus

Central vs. peripheral TRPV1 signaling studies

Brain penetration profile

CNS target engagement and thermoregulation endpoints

TRPV1 antagonist screening panel

Multimodal antagonism and PK profile

Comparative potency and bioavailability benchmarking

On-target hyperthermia research

Hyperthermia liability profile

Repeated-dosing attenuation and tachyphylaxis assessment

• [1] Gavva NR, Bannon AW, Surapaneni S, et al. The Vanilloid Receptor TRPV1 Is Tonically Activated In Vivo and Involved in Body Temperature Regulation. J Neurosci. 2007; 27(13):3366-3374. View Source
• [2] Gavva NR, Bannon AW, Hovland DN, et al. Repeated Administration of Vanilloid Receptor TRPV1 Antagonists Attenuates Hyperthermia Elicited by TRPV1 Blockade. J Pharmacol Exp Ther. 2007; 323(1):128-37. View Source